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Compound of Interest

Compound Name: PARP1-IN-22

Cat. No.: B15135023

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of PARP1-IN-22, a potent
inhibitor of Poly(ADP-ribose) polymerase 1 (PARP1). This guide collates available
physicochemical and biological data, details relevant experimental protocols, and illustrates key
signaling pathways and experimental workflows to support researchers in oncology and drug
discovery.

Core Properties of PARP1-IN-22

PARP1-IN-22 is a small molecule inhibitor targeting PARP1, an enzyme crucial for DNA single-
strand break repair. Its inhibition in cancers with homologous recombination deficiencies, such
as those with BRCA1/2 mutations, can lead to synthetic lethality and targeted tumor cell death.

Physicochemical Properties

Limited experimental data is available for the physicochemical properties of PARP1-IN-22. The
following table summarizes known and predicted values. The compound is reportedly a solid at
room temperature and soluble in dimethyl sulfoxide (DMSO) for in vitro assays.[1]
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Property Value Source
CAS Number 3033649-17-8 [2]
Molecular Formula C23H26N6O [2]
Molecular Weight 402.49 g/mol [2]
Appearance Solid [1]
Boiling Point (predicted) 646.4 £ 55.0 °C [3]
Density (predicted) 1.33+0.1 g/lcm3 [3]
pKa (predicted) 11.26 + 0.40 [3]
Solubility Soluble in DMSO [1]

Biological Activity

PARP1-IN-22 is characterized as a potent inhibitor of PARP1.[2] However, a comprehensive
public profile of its selectivity against other PARP family members (e.g., PARP2, Tankyrase-1,
Tankyrase-2) and in vivo efficacy data are not readily available at this time. The primary
reported activity is its high potency against PARPL1.

Target ICs0 Source

PARP1 <10 nM [2]

PARP1 Signaling in DNA Damage Response

PARP1 plays a central role in the base excision repair (BER) pathway, a critical process for
repairing DNA single-strand breaks (SSBs). Upon detection of a SSB, PARPL1 binds to the
damaged DNA, leading to its activation. The activated PARP1 utilizes NAD™* as a substrate to
synthesize poly(ADP-ribose) (PAR) chains on itself and other acceptor proteins, including
histones. This process, known as PARylation, creates a scaffold that recruits other DNA repair
proteins, such as XRCC1, to the site of damage, facilitating the repair process.[4][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b15135023?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC5182133/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5182133/
https://www.medchemexpress.com/parp1-in-22.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB714284262.htm
https://pmc.ncbi.nlm.nih.gov/articles/PMC2910902/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8206044/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8206044/
https://www.benchchem.com/product/b15135023#parp1-in-22-cas-3033649-17-8-properties
https://www.benchchem.com/product/b15135023#parp1-in-22-cas-3033649-17-8-properties
https://www.benchchem.com/product/b15135023#parp1-in-22-cas-3033649-17-8-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15135023?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15135023?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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